4-Amino-3,5-difluorobenzonitrile
Overview
Description
4-Amino-3,5-difluorobenzonitrile is a chemical compound with the formula C7H4F2N2 . It is used for research purposes .
Synthesis Analysis
The synthesis of 4-Amino-3,5-difluorobenzonitrile involves reacting an R1, R2-benzoyl chloride with an alkanesulphonyltrichlorophosphazene at a temperature between 150°C and 190°C . Another method involves heating the acid with one equivalent of an arylsulphonamide and two equivalents of phosphorus pentachloride .Molecular Structure Analysis
The molecular structure of 4-Amino-3,5-difluorobenzonitrile is represented by the linear structure formula: H2NC6H2(F)2CN . The molecular weight is 154.12 .Physical And Chemical Properties Analysis
4-Amino-3,5-difluorobenzonitrile is a solid substance . It has a high GI absorption, is BBB permeant, and is not a P-gp substrate . It has a Log Kp (skin permeation) of -6.42 cm/s .Scientific Research Applications
Building Block in Research Chemicals
4-Amino-3,5-difluorobenzonitrile: is widely used as a building block in the synthesis of research chemicals . Its chemical structure allows for versatile reactions, making it an essential component in the development of new compounds with potential applications in various fields of science and technology.
Reagent in Specialty Chemical Synthesis
This compound serves as a reagent in the synthesis of specialty chemicals . Due to its reactive amino group and the presence of fluorine atoms, it is particularly useful in creating compounds that require the introduction of fluorine or the manipulation of amino groups.
Synthesis of Complex Compounds
The compound is utilized as a reaction component in the synthesis of complex compounds . Its unique properties enable the formation of compounds with intricate structures, which are often required in advanced scientific research and pharmaceutical development.
Analytical Chemistry
In analytical chemistry, 4-Amino-3,5-difluorobenzonitrile can be used as a standard or reference material during the calibration of instruments and the validation of analytical methods . Its stability and well-defined properties make it suitable for such applications.
Advanced Battery Science
4-Amino-3,5-difluorobenzonitrile: is also relevant in the field of advanced battery science . It may be involved in the synthesis of electrolyte components or as part of the cathode material in the development of high-performance batteries.
Safety and Hazards
properties
IUPAC Name |
4-amino-3,5-difluorobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2N2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVHGANXAAWNSFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)N)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20299691 | |
Record name | 4-amino-3,5-difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20299691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3,5-difluorobenzonitrile | |
CAS RN |
110301-23-0 | |
Record name | 4-amino-3,5-difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20299691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Amino-3,5-difluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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